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Compound of Interest

Compound Name: Butafenacil

Cat. No.: B1668078 Get Quote

FOR IMMEDIATE RELEASE

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe laboratory handling of Butafenacil. Butafenacil is a

herbicide of the uracil chemical class that functions by inhibiting the protoporphyrinogen

oxidase enzyme.[1][2] While classified as having low acute toxicity via oral, dermal, or

inhalation routes in rats, proper handling and safety precautions are paramount to ensure

personnel safety and experimental integrity.[1]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Butafenacil?

A1: Butafenacil may cause damage to organs through prolonged or repeated exposure.[3][4] It

is also recognized as a slight eye irritant. While it has low acute toxicity, repeated oral exposure

in animal studies has shown hematological effects, as well as impacts on the liver and kidneys.

It is classified as "not likely to be carcinogenic to humans" and is not considered mutagenic.

Q2: What are the key physical and chemical properties of Butafenacil?

A2: Butafenacil is a white, fine powder with a slight to odorless scent. Key quantitative

properties are summarized in the table below.

Q3: What Personal Protective Equipment (PPE) is required when handling Butafenacil?
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A3: To minimize exposure, the following PPE is mandatory:

Eye Protection: Safety goggles or a face shield should be worn at all times to protect against

splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Leather or

fabric gloves are not suitable as they can absorb the chemical.

Body Protection: A lab coat or chemical-resistant apron should be worn. For tasks with a

higher risk of splashing, chemical-resistant suits are recommended.

Footwear: Closed-toe shoes are mandatory. Chemical-resistant boots are advised when

handling larger quantities or during spill clean-up.

Q4: What are the proper storage conditions for Butafenacil?

A4: Butafenacil should be stored in its original, tightly closed container in a cool, dry, and well-

ventilated area, away from direct sunlight and sources of heat. It should also be stored away

from strong acids, strong bases, and strong oxidizing agents.

Q5: How should Butafenacil waste be disposed of?

A5: Butafenacil is very toxic to aquatic life with long-lasting effects. Therefore, it should not be

disposed of down the drain or in regular waste streams. All waste containing Butafenacil
should be collected in a designated, labeled container and disposed of as hazardous waste

according to local, state, and federal regulations.

Troubleshooting Guide
Scenario 1: Accidental Skin or Eye Contact

Issue: Butafenacil comes into contact with skin or eyes.

Solution:

Skin Contact: Immediately wash the affected area thoroughly with soap and water for at

least 15-20 minutes. Remove any contaminated clothing.
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Scenario 2: Accidental Inhalation

Issue: Researcher suspects inhalation of Butafenacil powder.

Solution:

Immediately move the individual to fresh air.

If the person is not breathing, call for emergency medical assistance and, if trained, begin

artificial respiration.

Seek medical attention, even if symptoms are not immediately apparent.

Scenario 3: Accidental Ingestion

Issue: A researcher accidentally ingests Butafenacil.

Solution:

Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention and provide the Safety Data Sheet (SDS) for

Butafenacil to the medical personnel.

Scenario 4: Chemical Spill

Issue: A small amount of Butafenacil powder is spilled on a lab bench.

Solution:

Alert others in the vicinity and restrict access to the spill area.

Wearing appropriate PPE, carefully clean up the spill. Avoid generating dust.
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Use an absorbent material like sand or earth to contain the spill.

Collect the spilled material into a designated hazardous waste container.

Decontaminate the spill area with a detergent and water solution.

Data Presentation
Table 1: Physical and Chemical Properties of Butafenacil

Property Value Reference

Molecular Formula C20H18ClF3N2O6

Molecular Weight 474.82 g/mol

Physical State Fine white powder

Melting Point 113.0 to 113.6 °C

Boiling Point Decomposes at ~293 °C

Water Solubility 10 mg/L at 25 °C

Vapor Pressure 7.4 x 10^-9 Pa at 25 °C

Log KOW (Partition

Coefficient)
3.19 at 25 °C

Experimental Protocols
Protocol 1: Standard Procedure for Weighing and Preparing Butafenacil Solutions

Preparation:

Ensure the chemical fume hood is operational.

Don all required PPE (safety goggles, chemical-resistant gloves, lab coat).

Designate a specific area within the fume hood for handling Butafenacil.
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Weighing:

Use a calibrated analytical balance inside the fume hood.

Carefully transfer the desired amount of Butafenacil powder from the stock container to a

pre-tared weighing vessel.

Minimize the generation of dust.

Solubilization:

Add the weighed Butafenacil to the desired solvent in a suitable container (e.g., beaker,

flask).

Stir the solution gently until the Butafenacil is fully dissolved. Avoid splashing.

Cleanup:

Wipe down the balance and surrounding area with a damp cloth.

Dispose of all contaminated materials (e.g., weighing paper, pipette tips) in the designated

hazardous waste container.

Wash hands thoroughly after completing the procedure.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1668078?utm_src=pdf-body
https://www.benchchem.com/product/b1668078?utm_src=pdf-body
https://www.benchchem.com/product/b1668078?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
Handling Cleanup & Disposal

Don PPE:
- Safety Goggles

- Gloves
- Lab Coat

Verify Fume Hood
Functionality

Weigh Butafenacil
in Fume Hood

Prepare Solution
in Fume Hood

Decontaminate
Work Area

Dispose of Waste
in Hazardous Container

Wash Hands
Thoroughly

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Butafenacil Spill Occurs

Assess Spill Size
and Location

Is it a small,
manageable spill?

Evacuate Area &
Contact EHS

No

Don Appropriate PPE

Yes

Contain Spill with
Absorbent Material

Collect Material into
Hazardous Waste

Decontaminate Spill Area

Spill Cleaned Up

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1668078?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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